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Compound of Interest

Compound Name: GW 833972A

Cat. No.: B1443875

For Researchers, Scientists, and Drug Development Professionals

Abstract

GW 833972A is a potent and highly selective cannabinoid receptor 2 (CB2) agonist,
demonstrating a significant therapeutic potential in preclinical models of chronic cough and
neuroinflammatory conditions. Developed by GlaxoSmithKline, this small molecule has been
instrumental in elucidating the role of the CB2 receptor in various physiological and
pathological processes. This technical guide provides a comprehensive overview of the
discovery, synthesis, and key biological data of GW 833972A, intended to serve as a valuable
resource for researchers in the field of cannabinoid science and drug development.

Introduction

The endocannabinoid system, comprising cannabinoid receptors, endogenous ligands, and
metabolic enzymes, plays a crucial role in maintaining homeostasis. The cannabinoid receptor
2 (CB2) is primarily expressed in the peripheral nervous system and on immune cells, making it
an attractive therapeutic target for inflammatory and pain-related disorders, while avoiding the
psychoactive effects associated with cannabinoid receptor 1 (CB1) activation. GW 833972A
emerged from discovery efforts to identify selective CB2 agonists with therapeutic utility.

Physicochemical Properties
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A clear understanding of the physicochemical properties of a compound is fundamental for its
development and application in research. The key properties of GW 833972A are summarized
in the table below.

Property Value
N-{4-[4-(3-Chloro-5-fluoro-2-pyridinyl)phenyl]-2-

UPAC Name pyiim[idiﬁyl}—N—methyIacetam?cj/e et

CAS Number 1092502-33-4

Molecular Formula C23H18CIFN40

Molecular Weight 432.87 g/mol

Appearance White to off-white solid

Synthesis of GW 833972A

The synthesis of GW 833972A involves a multi-step sequence, culminating in a key Suzuki
coupling reaction to form the biaryl core. The general synthetic scheme is outlined below. While
the exact, detailed protocol from the initial discovery is proprietary, the following represents a
plausible and common synthetic route based on related patent literature.

Synthetic Workflow
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Starting Material A Borylation | Intermediate 1 Suzuki Coupling
(Substituted Pyridine) - (Boronic Ester of A)
,t ———————————————— —>»| GW 833972A
Starting Material B Halogenation - | Intermediate 2 ¢

>

(Substituted Pyrimidine) (Halogenated B)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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